Cas no 1797612-38-4 (3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide)

• Product Name: 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide
• CAS No: 1797612-38-4
• MF: C₂₁H₂₃FN₂O₃
• MW: 370.417329072952
• CID: 5883090
• PubChem ID: 71806499
• Update Time: 2025-05-22

3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]propanamide
• 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide
• AKOS024559250
• F6436-1201
• 1797612-38-4
• 3-(2-fluorophenyl)-N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)propanamide

• Inchi： 1S/C21H23FN2O3/c1-27-14-21(26)24-12-4-6-16-8-10-17(13-19(16)24)23-20(25)11-9-15-5-2-3-7-18(15)22/h2-3,5,7-8,10,13H,4,6,9,11-12,14H2,1H3,(H,23,25)
• InChI Key： BMSUYGPTMGPMMM-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(COC)=O)(=O)CCC1=CC=CC=C1F

Computed Properties

• Exact Mass: 370.16927076g/mol
• Monoisotopic Mass: 370.16927076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide

Recent Advances in the Study of 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide (CAS: 1797612-38-4)

The compound 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide (CAS: 1797612-38-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide exhibits high affinity for certain receptor proteins, which may underlie its pharmacological effects. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map these interactions at the atomic level, providing valuable insights into its binding modes and conformational dynamics.

In addition to its target engagement profile, recent studies have explored the compound's metabolic stability and bioavailability. Pharmacokinetic analyses in preclinical models have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable half-life. These properties position the molecule as a viable candidate for further drug development, particularly in indications where sustained target modulation is desired.

The therapeutic potential of 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide has been investigated in several disease models. Notably, in vitro and in vivo studies have demonstrated its efficacy in modulating pathological pathways associated with neurological disorders and inflammatory conditions. The compound's ability to cross the blood-brain barrier, as evidenced by recent rodent studies, further enhances its appeal for central nervous system applications.

Recent synthetic chemistry efforts have also focused on optimizing the production of 1797612-38-4. Novel synthetic routes have been developed to improve yield and purity while reducing production costs. These advancements are crucial for enabling larger-scale studies and potential clinical translation. The latest synthetic protocols emphasize green chemistry principles, minimizing hazardous byproducts and improving overall process sustainability.

As research progresses, safety profiling of 3-(2-fluorophenyl)-N-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide has become an important focus area. Recent toxicology studies in animal models have provided preliminary evidence of a favorable safety window, though comprehensive assessment of long-term effects remains ongoing. These findings are informing the design of future clinical trials and potential therapeutic applications.

The intellectual property landscape surrounding this compound has also evolved recently, with several patent applications filed covering its composition, methods of use, and manufacturing processes. This activity reflects growing commercial interest in the molecule and its derivatives as potential therapeutic agents.

Looking ahead, researchers anticipate that further characterization of 1797612-38-4 will clarify its full therapeutic potential and guide rational drug design efforts. Ongoing studies are exploring structure-activity relationships to identify optimized analogs with improved potency and selectivity. The compound serves as an important chemical probe for understanding fundamental biological processes and as a lead structure for drug discovery programs.